Cas no 263257-75-6 (4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide)

• Product Name: 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide
• CAS No: 263257-75-6
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 6245152
• PubChem ID: 9796259
• Update Time: 2025-11-07

4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide
• 4-chloro-N-[4-(1H-pyrazol-5-yl)phenyl]benzamide
• 4-chloro-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide
• N-(4-(1H-pyrazol-3-yl)phenyl)-4-chlorobenzamide
• F5835-0226
• 263257-75-6
• AKOS009190268

• Inchi： 1S/C16H12ClN3O/c17-13-5-1-12(2-6-13)16(21)19-14-7-3-11(4-8-14)15-9-10-18-20-15/h1-10H,(H,18,20)(H,19,21)
• InChI Key： NXPDUXLFHOMBAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 297.0668897g/mol
• Monoisotopic Mass: 297.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide

Comprehensive Overview of 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide (CAS No. 263257-75-6)

4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide (CAS No. 263257-75-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both a pyrazole and a chlorobenzene moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the interest in 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide has surged, particularly in the context of kinase inhibition and cancer research. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with various diseases, including cancer. Researchers have been investigating this compound for its potential to modulate kinase activity, which could lead to the development of novel therapeutic agents. The pyrazole ring, a common feature in many kinase inhibitors, is believed to contribute to its binding affinity and selectivity.

Another area where 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide has shown promise is in the field of neurodegenerative diseases. With the rising prevalence of conditions such as Alzheimer's and Parkinson's disease, there is a growing demand for compounds that can target the underlying molecular mechanisms. Preliminary studies suggest that this compound may interact with proteins involved in neuroinflammation and oxidative stress, making it a potential candidate for further investigation in this domain.

The synthesis of 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide typically involves multi-step organic reactions, including amide bond formation and Suzuki coupling. These methods are well-established in the literature, but researchers continue to explore more efficient and sustainable synthetic routes. The compound's molecular weight and solubility properties are also critical factors that influence its bioavailability and pharmacokinetics, which are essential considerations in drug development.

From a commercial perspective, 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number, 263257-75-6, serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's purity and stability are rigorously tested to meet the standards required for laboratory use, and it is often supplied with detailed analytical data, including HPLC and NMR spectra.

In the context of green chemistry, there is increasing interest in developing environmentally friendly synthetic methods for compounds like 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide. Researchers are exploring catalytic processes and renewable solvents to reduce the environmental impact of chemical synthesis. This aligns with the broader trend toward sustainability in the pharmaceutical and chemical industries, where minimizing waste and energy consumption is a priority.

Looking ahead, the potential applications of 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide are vast. Its versatility as a scaffold for drug design makes it a valuable tool for medicinal chemists. Future research may focus on optimizing its structure to enhance its efficacy and reduce any potential side effects. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical applications, addressing unmet medical needs.

In summary, 4-chloro-N-4-(1H-pyrazol-3-yl)phenylbenzamide (CAS No. 263257-75-6) is a compound of significant scientific and commercial interest. Its unique structural features and potential biological activities make it a focal point in ongoing research efforts. As the fields of drug discovery and chemical biology continue to evolve, this compound is likely to remain at the forefront of innovation, offering new opportunities for therapeutic development and scientific advancement.